Cas no 1361600-02-3 (Dimethyl-[4-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine)

• Product Name: Dimethyl-[4-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine
• CAS No: 1361600-02-3
• MF: C₁₅H₁₃Cl₃F₃N
• MW: 370.624631643295
• CID: 4967974
• Update Time: 2025-07-02

Dimethyl-[4-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-[4-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine

• Inchi： 1S/C15H13Cl3F3N/c1-22(2)9-3-4-10(11(7-9)15(19,20)21)8-5-12(16)14(18)13(17)6-8/h3-5,7-8H,6H2,1-2H3
• InChI Key： WHRISHCKTDMHCM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C1)C1C=CC(=CC=1C(F)(F)F)N(C)C)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 485
• XLogP3: 5.7
• Topological Polar Surface Area: 3.2

Additional information on Dimethyl-[4-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine

Dimethyl-[4-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine and Its Applications in Modern Chemical Research

Dimethyl-[4-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine (CAS No. 1361600-02-3) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, presents a unique combination of functional groups that make it a valuable candidate for various applications. The presence of both trichlorocyclohexa-2,4-dienyl and trifluoromethyl substituents contributes to its distinct chemical properties, which are highly relevant in the development of novel therapeutic agents.

The compound's structure is particularly noteworthy due to the synergistic effects of its substituents. The trichlorocyclohexa-2,4-dienyl moiety introduces a high degree of electron-withdrawing character, while the trifluoromethyl group enhances lipophilicity and metabolic stability. These features are crucial for designing molecules that can interact effectively with biological targets. In recent years, there has been a growing interest in compounds that incorporate such structural motifs due to their potential in modulating biological pathways.

In the realm of pharmaceutical research, Dimethyl-[4-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine has been explored as a lead compound for the development of new drugs. Its unique structural features make it a promising candidate for targeting various diseases, including cancer and inflammatory disorders. The compound's ability to interact with biological receptors and enzymes has been investigated through computational modeling and experimental studies. These efforts have revealed its potential as an inhibitor of key enzymes involved in disease progression.

The synthesis of Dimethyl-[4-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine involves a series of carefully orchestrated chemical reactions. The process typically begins with the preparation of the trichlorocyclohexa-2,4-dienyl intermediate, followed by its coupling with the 3-trifluoromethyl-phenyl group. The final step involves the introduction of the dimethylamino group to complete the molecular structure. Each step in this synthesis is critical and requires precise control to ensure high yield and purity.

The compound's stability under various conditions has been a subject of extensive study. Researchers have found that it maintains its integrity under both acidic and basic environments, making it suitable for a wide range of applications. Additionally, its solubility profile allows for easy incorporation into various solvents commonly used in pharmaceutical formulations. These properties make it an attractive candidate for further development.

In recent years, there have been significant advancements in understanding the biological activity of Dimethyl-[4-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine. Studies have shown that it exhibits potent inhibitory effects on certain enzymes associated with cancer cell proliferation. Furthermore, its interaction with specific receptors has been linked to anti-inflammatory responses. These findings have prompted further investigation into its potential as a therapeutic agent.

The development of new synthetic methodologies has also played a crucial role in enhancing the accessibility of Dimethyl-[4-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine. Researchers have developed more efficient synthetic routes that reduce costs and improve yields. These advancements have made it possible to produce larger quantities of the compound for both research and commercial purposes.

The compound's role in drug discovery is further underscored by its ability to serve as a scaffold for derivatives with enhanced biological activity. By modifying specific functional groups within its structure, researchers can fine-tune its properties to improve efficacy and reduce side effects. This flexibility makes Dimethyl-[4-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine a valuable tool in medicinal chemistry.

In conclusion, Dimethyl-[4-(3,4,5-trichlorocyclohexa-2,4-dienyl)-3-trifluoromethyl-phenyl]-amine (CAS No. 1361600-02-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for developing new therapeutic agents. The ongoing research into its synthesis and applications continues to expand our understanding of its capabilities and contributions to modern chemical biology.